Cas no 144466-24-0 (Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-)

Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl- structure
144466-24-0 structure
Product name:Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-
CAS No:144466-24-0
MF:C9H10ClNO
MW:183.634801387787
CID:2777540
PubChem ID:9989916

Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-(5-chloro-3-pentynyl)-3-methylisoxazole
    • SCHEMBL9862857
    • Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-
    • HUEMBQSULQYEMF-UHFFFAOYSA-N
    • 144466-24-0
    • DTXSID10433729
    • 5-(5-Chloropent-3-yn-1-yl)-3-methylisoxazole
    • Inchi: InChI=1S/C9H10ClNO/c1-8-7-9(12-11-8)5-3-2-4-6-10/h7H,3,5-6H2,1H3
    • InChI Key: HUEMBQSULQYEMF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 183.0450916Da
  • Monoisotopic Mass: 183.0450916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 2.2

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